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Compound of Interest

Compound Name: Tert-butyl 3-bromopropanoate

Cat. No.: B1266860

L  Get Quote

Essential Safety and Handling Guide for Tert-butyl 3-

bromopropanoate

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Tert-butyl 3-bromopropanoate. Adherence to these

procedures is vital for ensuring personal safety and minimizing laboratory hazards.

Chemical and Physical Properties

Property

Value

CAS Number

55666-43-8[1]

Molecular Formula

C7H13BrO2[2]

Molecular Weight 209.08 g/mol [2]

Appearance Colorless liquid

Density 1.253 g/mL at 25 °C[1]

Boiling Point 30 °C at 0.2 mmHg|[1]

Flash Point 92 °C (197.6 °F) - closed cup[1]

Storage Temperature

2-8°C[1]
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Hazard Identification and Personal Protective Equipment (PPE)

Tert-butyl 3-bromopropanoate is a hazardous chemical that requires careful handling to

prevent exposure.[3] It is harmful if swallowed, causes skin and serious eye irritation, and may

cause respiratory irritation.[1][3]

Required Personal Protective Equipment (PPE)

PPE Category Specification

Rationale

Chemical-resistant gloves
Hand Protection (e.g., Nitrile rubber). Double-

gloving is recommended.[4]

To prevent skin contact and

absorption.[5]

Safety glasses with side-
Eye and Face Protection shields or goggles, and a face
shield.[1]

To protect against splashes

and vapors.[1]

A chemical-resistant laboratory

Skin and Body Protection
coat.[5]

To protect skin and personal

clothing from contamination.

Use a NIOSH-approved
Respiratory Protection respirator with an ABEK (EN
14387) filter cartridge.[1]

To prevent inhalation of
harmful vapors, especially
when handling outside of a

fume hood or in case of a spill.

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Pre-Handling:

o Ensure a certified chemical fume hood is operational.

 Verify that an eyewash station and safety shower are accessible and unobstructed.

o Assemble all necessary equipment and reagents before starting the experiment.

e Prepare a designated and labeled waste container for Tert-butyl 3-bromopropanoate

waste.
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2. Donning Personal Protective Equipment (PPE):

« Put on all required PPE as outlined in the table above before entering the designated work
area.

 Inspect gloves for any signs of degradation or punctures before use.
3. Handling the Chemical:

o Conduct all manipulations of Tert-butyl 3-bromopropanoate inside a chemical fume hood
to minimize inhalation exposure.[4]

o Use compatible labware (e.g., glass, PTFE).

» Avoid direct contact with the chemical. Use appropriate tools for transfers.
o Keep containers tightly closed when not in use.

4. Post-Experiment Procedures:

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

o Carefully remove and dispose of contaminated PPE in the designated hazardous waste
container.

e Wash hands and forearms thoroughly with soap and water after completing the work and
removing PPE.

Emergency Procedures
Spill Response:
o Small Spill (<100 mL):

o Alert others in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1266860?utm_src=pdf-body
https://www.amherst.edu/system/files/Tert%20Butyl%20Hydroperoxide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Place the absorbed material in a sealed, labeled container for hazardous waste disposal.

[5]
o Clean the spill area with a suitable solvent, followed by soap and water.
e Large Spill (>100 mL):
o Evacuate the immediate area and notify your institution's emergency response team.
o Prevent the spill from entering drains.
Exposure Response:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and seek medical attention.[6] Remove contaminated clothing while under the
safety shower.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

» All waste containing Tert-butyl 3-bromopropanoate, including contaminated disposables
(gloves, paper towels, etc.), must be collected in a designated, labeled, and sealed
hazardous waste container.

» Dispose of the hazardous waste through your institution's environmental health and safety
office, following all local, state, and federal regulations.[5]

Visual Workflow Guides
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Caption: Workflow for the safe handling of Tert-butyl 3-bromopropanoate.
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Caption: Emergency response procedures for spills and exposures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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